5-(4-bromobenzylidene)-1-(4-bromophenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: (5E)-1-(4-bromophenyl)-5-[(4-bromophenyl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C17H10Br2N2O3/c18-11-3-1-10(2-4-11)9-14-15(22)20-17(24)21(16(14)23)13-7-5-12(19)6-8-13/h1-9H,(H,20,22,24)/b14-9+
• InChI Key: NYBHAZOVDUAXTI-NTEUORMPSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)NC(=O)N(C2=O)C3=CC=C(C=C3)Br)Br
• Isomeric SMILES: C1=CC(=CC=C1/C=C/2\C(=O)NC(=O)N(C2=O)C3=CC=C(C=C3)Br)Br
• Molecular Formula: C17H10Br2N2O3
• Molecular Weight: 450.1 g/mol

Description

5-(4-bromobenzylidene)-1-(4-bromophenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as BBPPT and has been found to have a range of biochemical and physiological effects. In

Scientific Research Applications

BBPPT has been studied for its potential applications in a range of scientific research areas, including cancer research, neuroscience, and drug discovery. In cancer research, BBPPT has been found to have potent anti-tumor activity, with studies showing that it can inhibit the growth of several types of cancer cells. In neuroscience, BBPPT has been found to have neuroprotective effects, with studies showing that it can protect neurons from damage caused by oxidative stress. In drug discovery, BBPPT has been studied as a potential lead compound for the development of new drugs.

Mechanism of Action

The mechanism of action of BBPPT is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes, such as topoisomerase II and histone deacetylase. These enzymes are involved in DNA replication and gene expression, respectively, and their inhibition can lead to cell death and other biological effects.
Biochemical and Physiological Effects:
BBPPT has been found to have a range of biochemical and physiological effects, including anti-tumor activity, neuroprotective effects, and anti-inflammatory effects. Studies have also suggested that BBPPT may have antioxidant activity, which could contribute to its neuroprotective effects. In addition, BBPPT has been found to inhibit the activity of certain enzymes involved in cell signaling pathways, which could contribute to its anti-tumor activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BBPPT in lab experiments is its potent anti-tumor activity, which makes it a promising lead compound for the development of new cancer drugs. In addition, BBPPT has been found to have neuroprotective effects, which could make it useful for studying neurodegenerative diseases. However, one limitation of using BBPPT in lab experiments is its relatively low solubility in water, which could make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on BBPPT, including the development of new cancer drugs based on its structure, the investigation of its neuroprotective effects in animal models of neurodegenerative diseases, and the exploration of its potential as a lead compound for the development of new drugs targeting other diseases. In addition, further studies are needed to fully understand the mechanism of action of BBPPT and its potential side effects.

Synthesis Methods

BBPPT can be synthesized using a variety of methods, including the reaction of 4-bromobenzaldehyde with 4-bromophenylacetic acid in the presence of ammonium acetate and acetic anhydride. This method results in the formation of the intermediate product, which can be further reacted with barbituric acid to yield BBPPT. Other methods of synthesis include the reaction of 4-bromobenzaldehyde with barbituric acid in the presence of a catalyst, such as piperidine.